Cas no 1017488-02-6 (2-(2-methoxy-5-methylphenyl)methylpyrrolidine)

• Product Name: 2-(2-methoxy-5-methylphenyl)methylpyrrolidine
• CAS No: 1017488-02-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6256354
• PubChem ID: 24261153
• Update Time: 2025-06-08

2-(2-methoxy-5-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-5-methylphenyl)methylpyrrolidine
• EN300-1842159
• 1017488-02-6
• AKOS013405307
• 2-[(2-methoxy-5-methylphenyl)methyl]pyrrolidine

• Inchi： 1S/C13H19NO/c1-10-5-6-13(15-2)11(8-10)9-12-4-3-7-14-12/h5-6,8,12,14H,3-4,7,9H2,1-2H3
• InChI Key： JBBOHENCLZKPLU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1CC1CCCN1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2-methoxy-5-methylphenyl)methylpyrrolidine

Recent Advances in the Study of 2-(2-Methoxy-5-methylphenyl)methylpyrrolidine (CAS: 1017488-02-6)

The compound 2-(2-methoxy-5-methylphenyl)methylpyrrolidine (CAS: 1017488-02-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and methoxy-methylphenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary research suggests that 2-(2-methoxy-5-methylphenyl)methylpyrrolidine may interact with dopamine and serotonin receptors, indicating potential applications in the treatment of neurological and psychiatric disorders. In vitro studies have demonstrated its ability to bind to specific receptor subtypes with moderate affinity, though further optimization of its pharmacokinetic properties is required to enhance its therapeutic efficacy.

Another notable aspect of this compound is its synthetic versatility. Recent advancements in organic chemistry have enabled more efficient and scalable routes for its production, which is critical for further preclinical and clinical development. Researchers have explored various catalytic systems and reaction conditions to improve the yield and purity of 2-(2-methoxy-5-methylphenyl)methylpyrrolidine, addressing some of the challenges associated with its stereochemistry and functional group compatibility.

In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory and analgesic properties. Animal studies have shown that it can attenuate inflammatory responses in models of chronic pain, possibly through the modulation of cytokine production and NF-κB signaling pathways. These findings open up new avenues for the development of novel analgesics with fewer side effects compared to existing therapeutics.

Despite these promising results, several challenges remain. The precise molecular targets and mechanisms of action of 2-(2-methoxy-5-methylphenyl)methylpyrrolidine are not yet fully understood, necessitating further mechanistic studies. Additionally, its metabolic stability and toxicity profile require comprehensive evaluation to ensure its suitability for human use. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these gaps and advance the compound toward clinical trials.

In conclusion, 2-(2-methoxy-5-methylphenyl)methylpyrrolidine (CAS: 1017488-02-6) represents a compelling candidate for further research in the chemical biology and pharmaceutical fields. Its multifaceted pharmacological properties and synthetic accessibility make it a valuable tool for drug discovery and development. Continued exploration of its therapeutic potential, coupled with advancements in synthetic methodologies, will likely yield significant contributions to the treatment of various medical conditions in the near future.